2-{[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C15H16ClN5O/c16-12-5-17-15(18-6-12)20-7-10(8-20)9-21-14(22)4-11-2-1-3-13(11)19-21/h4-6,10H,1-3,7-9H2
• InChI Key: JXEQDDUDTCZILE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CN(C3)C4=NC=C(C=N4)Cl
• Molecular Formula: C15H16ClN5O
• Molecular Weight: 317.77 g/mol

Description

2-{[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C15H16ClN5O and its molecular weight is 317.78. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Pyrimidinone and oxazinone derivatives, including those fused with thiophene rings, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid, highlighting their potential as antimicrobial agents (Hossan et al., 2012).

Biological Activity and Chemical Synthesis

The development of new heterocyclic compounds, especially those containing pyrimidine, thiazolopyrimidine, and triazolopyrimidine derivatives, has been a focus of research due to their biological evaluations. These compounds are synthesized through various chemical reactions and tested for their biological activities, indicating the breadth of potential applications in scientific research (Attaby & Eldin, 1999).

Novel Heterocyclic Systems

Research into substituted pyridopyrimidinones demonstrates the synthesis of novel heterotricyclic systems, providing insights into the versatility of these compounds in creating complex molecular structures with potential applications in material science and biological studies (Abass et al., 2010).

Synthesis of Fused Azines

Studies on the synthesis of a new class of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, including their utility in the synthesis of fused azines, demonstrate the chemical versatility and potential applications of these compounds in creating novel materials with unique properties (Ibrahim & Behbehani, 2014).

Antioxidant, Antimicrobial, and Antitubercular Activities

Research into pyrimidine-azitidinone analogues has also explored their antioxidant, in vitro antimicrobial, and antitubercular activities. These studies provide a foundation for developing compounds with specific biological activities, potentially leading to the discovery of new therapeutic agents (Chandrashekaraiah et al., 2014).